Cas no 2228674-61-9 (2-hydroxy-3-(1-methylcyclohexyl)propanoic acid)

• Product Name: 2-hydroxy-3-(1-methylcyclohexyl)propanoic acid
• CAS No: 2228674-61-9
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 5853223
• PubChem ID: 165834077
• Update Time: 2025-07-01

2-hydroxy-3-(1-methylcyclohexyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-3-(1-methylcyclohexyl)propanoic acid
• 2228674-61-9
• EN300-1780990

• Inchi： 1S/C10H18O3/c1-10(5-3-2-4-6-10)7-8(11)9(12)13/h8,11H,2-7H2,1H3,(H,12,13)
• InChI Key： VHCCZUWYTSIKPC-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)CC1(C)CCCCC1

Computed Properties

• Exact Mass: 186.125594432g/mol
• Monoisotopic Mass: 186.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 57.5Ų

Additional information on 2-hydroxy-3-(1-methylcyclohexyl)propanoic acid

Compound CAS No. 2228674-61-9: 2-Hydroxy-3-(1-Methylcyclohexyl)Propanoic Acid

Compound CAS No. 2228674-61-9, also known as 2-Hydroxy-3-(1-Methylcyclohexyl)Propanoic Acid, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and specialty chemicals. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its potential in drug discovery and development, particularly in the context of its ability to modulate cellular pathways associated with inflammation, oxidative stress, and neurodegenerative diseases.

The molecular structure of 2-Hydroxy-3-(1-Methylcyclohexyl)Propanoic Acid consists of a propanoic acid backbone with a hydroxyl group at the second carbon and a bulky 1-methylcyclohexyl substituent at the third carbon. This arrangement imparts the compound with a unique combination of hydrophilic and hydrophobic properties, which are crucial for its interactions with biological systems. The cyclohexane ring introduces steric hindrance, which can influence the compound's bioavailability and pharmacokinetics.

Recent research has focused on the synthesis and characterization of CAS No. 2228674-61-9, employing advanced methodologies such as asymmetric catalysis and microwave-assisted synthesis. These techniques have enabled the production of enantiomerically pure samples, which are essential for studying the stereochemical effects on biological activity. For instance, studies have demonstrated that the (R)-enantiomer exhibits superior anti-inflammatory properties compared to its (S)-counterpart.

In terms of biological activity, 2-Hydroxy-3-(1-Methylcyclohexyl)Propanoic Acid has shown potential as a modulator of nuclear factor-kappa B (NF-κB), a key regulator of inflammatory responses. Preclinical studies have indicated that this compound can inhibit NF-κB activation in vitro, suggesting its potential utility in treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, this compound has been investigated for its antioxidant properties. Experimental data reveal that CAS No. 2228674-61-9 can scavenge free radicals and reduce oxidative stress in cellular models, making it a promising candidate for applications in neuroprotection and age-related diseases.

From a synthetic perspective, the preparation of 2-Hydroxy-3-(1-Methylcyclohexyl)Propanoic Acid involves multi-step reactions, including alkylation, oxidation, and cyclization processes. Researchers have optimized these steps to enhance yield and purity, ensuring scalability for industrial production.

In conclusion, Compound CAS No. 2228674-61-9: 2-Hydroxy-3-(1-Methylcyclohexyl)Propanoic Acid represents a valuable addition to the arsenal of bioactive compounds with potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanism of action and therapeutic potential, positioning it as a key molecule in future drug development efforts.